Cas no 903094-63-3 (4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid)

4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid is a protected furan-based carboxylic acid derivative, widely utilized in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group on the amino-methyl moiety, which enhances stability and facilitates selective deprotection under mild acidic conditions. The furan ring and carboxylic acid functionality provide versatile reactivity for further derivatization, making it valuable in the construction of heterocyclic compounds and peptidomimetics. The Boc group ensures compatibility with a range of synthetic conditions, improving handling and purification. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules and intermediates requiring controlled amine protection.

4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid structure

903094-63-3 structure

Product Name:4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid

CAS No:903094-63-3

MF:C₁₁H₁₅NO₅

MW:241.240503549576

MDL:MFCD06657482

CID:5087936

Update Time:2025-06-07

4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(TERT-BUTOXYCARBONYLAMINO-METHYL)-FURAN-2-CARBOXYLIC ACID
- 4-((tert-butoxycarbonyl)aminomethyl)furan-2-carboxylic acid
- 4-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-2-furancarboxylic acid (ACI)
- 4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid
- MDL： MFCD06657482
- Inchi： 1S/C11H15NO5/c1-11(2,3)17-10(15)12-5-7-4-8(9(13)14)16-6-7/h4,6H,5H2,1-3H3,(H,12,15)(H,13,14)
- InChI Key： RMDJBDOVGOCZJZ-UHFFFAOYSA-N
- SMILES： O=C(C1=CC(CNC(OC(C)(C)C)=O)=CO1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 297
XLogP3: 1.3
Topological Polar Surface Area: 88.8

4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1128196-100mg	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	100mg	$300	2024-07-28
eNovation Chemicals LLC	Y1128196-250mg	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	250mg	$480	2024-07-28
eNovation Chemicals LLC	Y1128196-500mg	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	500mg	$825	2024-07-28
eNovation Chemicals LLC	Y1128196-1g	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	1g	$1545	2024-07-28
eNovation Chemicals LLC	Y1128196-5g	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	5g	$5465	2024-07-28
Enamine	EN300-378061-1.0g	4-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylic acid	903094-63-3		1.0g	$1183.0	2023-03-02
Enamine	EN300-378061-2.5g	4-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylic acid	903094-63-3		2.5g	$2451.0	2023-03-02
Enamine	EN300-378061-5.0g	4-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylic acid	903094-63-3		5.0g	$3104.0	2023-03-02
Enamine	EN300-378061-10.0g	4-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylic acid	903094-63-3		10.0g	$3904.0	2023-03-02
eNovation Chemicals LLC	Y1128196-50mg	4-(tert-Butoxycarbonylamino-methyl)-furan-2-carboxylic acid	903094-63-3	95%	50mg	$220	2024-07-28

4-(Tert-butoxycarbonylamino-methyl)-furan-2-carboxylic acid Production Method

Production Method 1

903094-63-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Synthesis and evaluation of novel heteroaromatic substrates of GABA aminotransferase

Hawker, Dustin D.; Silverman, Richard B., Bioorganic & Medicinal Chemistry, 2012, 20(19), 5763-5773